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Compound of Interest

N-Boc-1-amino-1-
Compound Name:
cyclopentanemethanol

Cat. No.: B067021

Technical Guide to the Safety of N-Boc-1-amino-
1-cyclopentanemethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available safety information for N-
Boc-1-amino-1-cyclopentanemethanol (CAS No: 168540-07-6), also known as tert-butyl (1-
(hydroxymethyl)cyclopentyl)carbamate. The information is compiled from various chemical
supplier databases and safety data sheets of structurally related compounds. It is intended to
guide laboratory personnel in the safe handling and use of this compound.

Chemical and Physical Properties

N-Boc-1-amino-1-cyclopentanemethanol is a Boc-protected amino alcohol, a common
building block in organic synthesis. The following table summarizes its key physical and
chemical properties.
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Property Value

Molecular Formula C11H21NOs

Molar Mass 215.29 g/mol

Appearance Off-white solid

Melting Point 108-112 °CJ1]

Boiling Point (Predicted) 329.5+11.0 °C[1]

Density (Predicted) 1.07 £ 0.1 g/cm3[1]

Flash Point (Predicted) 153.1 °C[1]

Vapor Pressure (Predicted) 1.31E-05 mmHg at 25°C[1]

Solubilit Insoluble in water; soluble in organic solvents
olubili
Y like dimethylformamide and dichloromethane.[1]

Hazard Identification and Classification

Based on available information, N-Boc-1-amino-1-cyclopentanemethanol is classified as an
irritant. The GHS hazard classifications for this chemical and structurally similar compounds are
summarized below.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[2]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2]

GHS Pictogram:

GHSO07 Exclamation Mark

Signal Word: Warning
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Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of the compound.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
goggles.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber),
lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are
generated, a NIOSH-approved respirator may

be necessary.

Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Storage Conditions

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Handle in a well-ventilated area, preferably in a chemical fume hood.

o Store in a cool, dry, and well-ventilated place.

o Keep the container tightly closed.

» Store away from incompatible materials such as strong oxidizing agents.
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First-Aid Measures

In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . o
clothing. Seek medical attention if irritation

develops or persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) ]
Seek medical attention.

The following diagram outlines the general first-aid workflow for exposure to N-Boc-1-amino-1-
cyclopentanemethanol.
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First-Aid Actions
] Inhalation:
Inhalation g Move to fresh air if symptoms persist

Skin Contact:
Wash with soap and water

if irritation persists Medical Attention

Seek Medical Attention

Exposure Event Initial Assessment Skin

Exposure Occurs P  Assess Route of Exposure

Eye Contact: immediately

Flush with water for 15 min

i

Ingestion

Ingestion:
Rinse mouth, do not induce vomiting

Click to download full resolution via product page
First-Aid Decision Workflow

Toxicological Information

Detailed toxicological studies for N-Boc-1-amino-1-cyclopentanemethanol are not readily
available in the public domain. The toxicological properties have not been fully investigated.
The GHS classification is based on the expected properties of a compound of this chemical
class. The primary hazards are irritation to the skin, eyes, and respiratory system. No
guantitative data on acute toxicity (e.g., LD50, LC50) has been found in the reviewed sources.

Experimental Protocols

Specific experimental protocols for the determination of the safety data of N-Boc-1-amino-1-
cyclopentanemethanol were not available in the searched literature. The hazard
classifications are likely derived from computational models or data from structurally analogous
compounds.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b067021?utm_src=pdf-body-img
https://www.benchchem.com/product/b067021?utm_src=pdf-body
https://www.benchchem.com/product/b067021?utm_src=pdf-body
https://www.benchchem.com/product/b067021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. It is recommended to dispose of this material as hazardous waste. Avoid release to
the environment.

Disclaimer

The information provided in this document is intended for guidance only and is based on the
currently available data. It is the responsibility of the user to conduct a thorough risk
assessment before handling this chemical. This document does not constitute a formal Safety
Data Sheet (SDS) from a manufacturer. Always refer to the specific SDS provided by the
supplier for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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